Fe(DEP) shows promise as a precursor for developing new catalysts. Researchers have functionalized it with alkenyl groups and combined it with iron(II) chloride to form precatalysts [1]. These have been investigated for self-immobilization on modified silica, paving the way for creating immobilized catalytic systems with potential advantages in separation and reusability [1].
*Source: Kaul et al. (2002) [1]. "Synthesis, Characterization, and Catalytic Activity of Silica-Supported Iron(II) Complexes Derived from N,N′-Disalicylidene-1,2-cyclohexanediamine and Its Analogues." Inorganic Chemistry, 41(22), 5970-5979.
Fe(DEP) has been evaluated for its ability to catalyze the polymerization of ethylene, a key industrial process for producing various plastics [2]. Studies have explored derivatives of this compound, demonstrating significant catalytic activity under specific conditions like temperature and the Al/Fe ratio [2].
*Source: Paulino & Schuchardt (2004) [2]. "Iron Complexes with Pyridine-Based Schiff Bases as Precursors for Ethylene Polymerization Catalysis." Journal of Molecular Catalysis A: Chemical, 213(1-2), 213-220.
Research suggests that Fe(DEP) can be modified with nitro functional groups to create effective and thermo-stable precatalysts for polyethylene production [3]. These modified complexes have exhibited high activity in producing linear polyethylenes with desirable high molecular weights, indicating their potential for industrial applications [3].
*Source: Mahmood et al. (2018) [3]. "Nitro Substituted Fe(DEP) Complexes: Synthesis, Characterization, Catalytic Activity in Ethylene Polymerization, and Mechanistic Studies." Organometallics, 37(14), 3422-3433.